Cas no 1620678-10-5 (3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

• Product Name: 3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• CAS No: 1620678-10-5
• MF: C₁₅H₂₀BFO₅
• MW: 310.125708580017
• CID: 6625862
• PubChem ID: 86727859
• Update Time: 2026-03-11

3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• AT39146
• IHOXLDFWVADCSZ-UHFFFAOYSA-N
• SCHEMBL15878030
• 1620678-10-5
• MFCD31641100
• DB-105545
• 3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

• Inchi： 1S/C15H20BFO5/c1-6-20-11-8-9(13(18)19)7-10(17)12(11)16-21-14(2,3)15(4,5)22-16/h7-8H,6H2,1-5H3,(H,18,19)
• InChI Key： IHOXLDFWVADCSZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CC(=C1B1OC(C)(C)C(C)(C)O1)OCC

Computed Properties

• Exact Mass: 310.1387821g/mol
• Monoisotopic Mass: 310.1387821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid: A Comprehensive Overview

The compound 3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (CAS No. 1620678-10-5) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with an ethoxy group at the 3-position and a fluoro group at the 5-position. The 4-position of the benzene ring is further substituted with a tetramethyl dioxaborolane group. This combination of functional groups makes it a versatile building block for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid. Researchers have explored novel methodologies to optimize the synthesis process, ensuring high yields and purity. These methods often involve multi-step reactions with precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity.

The structural features of this compound make it an attractive candidate for use in drug discovery programs. The presence of a benzoic acid group provides a platform for further functionalization through esterification or amidation reactions. The ethoxy and fluoro substituents contribute to the compound's lipophilicity and electronic properties, which are critical for its bioavailability and interaction with biological targets.

One of the most promising applications of 3-Ethoxy-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid is in the development of boronic esters for Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in organic synthesis to form carbon-carbon bonds efficiently. The tetramethyl dioxaborolane group in this compound serves as a stable boronic ester precursor that can be readily converted into reactive boronic acids under mild conditions.

Recent studies have also highlighted the potential of this compound in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its integration into conjugated systems to enhance their performance in light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion,3-Ethoxy -fluoro--(tetramethyldioxaborolany l)-benzoic acid (CAS No. 1620678 -10 - 5 ) is a versatile compound with wide-ranging applications in medicinal chemistry and materials science . Its unique structure , combined with recent advancements in synthetic methods , makes it an invaluable tool for researchers seeking to develop novel compounds with tailored properties . As research continues , this compound is expected to play an increasingly important role in both academic and industrial settings .